![molecular formula C18H17N3O2S B258499 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide](/img/structure/B258499.png)
2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide, also known as compound X, is a synthetic compound that has gained significant attention in scientific research. This compound has a unique chemical structure that makes it a promising candidate for various applications in the fields of medicine, biotechnology, and agriculture.
Mechanism of Action
The mechanism of action of 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide X is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. This inhibition leads to a decrease in the production of prostaglandins, which are responsible for causing inflammation, pain, and fever.
Biochemical and Physiological Effects
Compound X has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide X in lab experiments is its unique chemical structure, which allows it to be used as a fluorescent probe for the detection of thiols. Additionally, its anti-inflammatory and analgesic effects make it a promising candidate for the development of new drugs. However, one limitation of using this compound X in lab experiments is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the study of 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide X. One area of research is the development of new drugs based on its chemical structure. Another area of research is the optimization of its synthesis method to produce higher yields and purity. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various scientific fields.
Conclusion
In conclusion, this compound X is a promising synthetic this compound that has gained significant attention in scientific research. Its unique chemical structure and potential applications in medicine, biotechnology, and agriculture make it a promising candidate for further study. However, further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide X involves a multistep process that includes the reaction of 4-methylbenzenesulfonyl hydrazide with ethyl acetoacetate to form 5-(4-methylphenyl)-1,3,4-oxadiazol-2-thiol. The thiol is then reacted with 2-chloro-N-phenylpropanamide in the presence of a base to form this compound X. The synthesis of this compound X has been optimized to produce high yields and purity.
Scientific Research Applications
Compound X has been studied extensively for its potential applications in various scientific fields. In medicine, it has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use as an anticancer agent. In biotechnology, 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide X has been used as a fluorescent probe for the detection of thiols. In agriculture, it has been studied for its potential use as a pesticide.
properties
Molecular Formula |
C18H17N3O2S |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylpropanamide |
InChI |
InChI=1S/C18H17N3O2S/c1-12-8-10-14(11-9-12)17-20-21-18(23-17)24-13(2)16(22)19-15-6-4-3-5-7-15/h3-11,13H,1-2H3,(H,19,22) |
InChI Key |
HIKKJJRCQYBFQB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)SC(C)C(=O)NC3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)SC(C)C(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.